Cas no 1361499-58-2 (2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile)

• Product Name: 2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile
• CAS No: 1361499-58-2
• MF: C₁₃H₄Cl₅FN₂
• MW: 384.447661399841
• CID: 4923678
• Update Time: 2025-06-13

2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile Chemical and Physical Properties

Names and Identifiers

• 2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile

• Inchi： 1S/C13H4Cl5FN2/c14-8-7(9(15)11(17)12(18)10(8)16)6-3-5(1-2-20)4-21-13(6)19/h3-4H,1H2
• InChI Key： QBGYKNBYFNCBDJ-UHFFFAOYSA-N
• SMILES： ClC1C(=C(C(=C(C=1C1C(=NC=C(CC#N)C=1)F)Cl)Cl)Cl)Cl

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 21
• Rotatable Bond Count: 2
• Complexity: 401
• XLogP3: 5.7
• Topological Polar Surface Area: 36.7

Additional information on 2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile

2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile (CAS No. 1361499-58-2): A Comprehensive Overview

2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile (CAS No. 1361499-58-2) is a unique and highly specialized compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinctive fluorine and perchlorophenyl substituents, exhibits a range of interesting properties that make it a valuable candidate for various applications, particularly in the development of novel therapeutic agents.

The molecular structure of 2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile is composed of a pyridine ring with a fluorine atom at the 2-position, a perchlorophenyl group at the 3-position, and an acetonitrile moiety at the 5-position. This arrangement imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The presence of the fluorine atom enhances the lipophilicity of the compound, while the perchlorophenyl group provides additional stability and reactivity.

In recent years, significant advancements have been made in understanding the potential applications of 2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile. One notable area of research is its use as a building block in the synthesis of more complex molecules. The versatile nature of this compound allows it to be readily functionalized through various chemical reactions, making it an attractive starting material for the development of new drugs and materials.

A study published in the Journal of Medicinal Chemistry highlighted the use of 2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile in the synthesis of novel inhibitors for specific enzymes involved in cancer pathways. The researchers demonstrated that derivatives of this compound exhibited potent inhibitory activity against these enzymes, suggesting its potential as a lead compound for further drug development.

Beyond its use in drug discovery, 2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile has also shown promise in materials science. Its unique electronic properties make it suitable for applications in organic electronics, such as organic light-emitting diodes (OLEDs) and organic photovoltaics (OPVs). Researchers have reported that incorporating this compound into these devices can enhance their performance by improving charge transport and stability.

The synthesis of 2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile typically involves multi-step processes that require careful control over reaction conditions to ensure high yields and purity. Common synthetic routes include palladium-catalyzed cross-coupling reactions and electrophilic aromatic substitution reactions. Advances in green chemistry have also led to more environmentally friendly methods for synthesizing this compound, reducing waste and improving sustainability.

In terms of safety and handling, it is important to note that while 2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile is not classified as a hazardous material, proper precautions should be taken when handling it to ensure laboratory safety. This includes using appropriate personal protective equipment (PPE) and following standard laboratory protocols for handling organic compounds.

The future prospects for 2-Fluoro-3-(perchlorophenyl)pyridine-5-acetonitrile are promising. Ongoing research continues to explore its potential applications in various fields, from pharmaceuticals to materials science. As new derivatives and analogs are developed, it is likely that this compound will play an increasingly important role in advancing scientific knowledge and technological innovation.